Cas no 926221-54-7 (6-bromo-2-2-(furan-2-yl)ethenylquinoline-4-carboxylic acid)

• Product Name: 6-bromo-2-2-(furan-2-yl)ethenylquinoline-4-carboxylic acid
• CAS No: 926221-54-7
• MF: C₁₆H₁₀BrNO₃
• MW: 344.15950345993
• CID: 5234341
• PubChem ID: 16776310
• Update Time: 2026-03-08

6-bromo-2-2-(furan-2-yl)ethenylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 6-bromo-2-[2-(2-furanyl)ethenyl]-
• 6-Bromo-2-[(e)-2-(furan-2-yl)ethenyl]quinoline-4-carboxylic acid
• 6-bromo-2-2-(furan-2-yl)ethenylquinoline-4-carboxylic acid

• Inchi： 1S/C16H10BrNO3/c17-10-3-6-15-13(8-10)14(16(19)20)9-11(18-15)4-5-12-2-1-7-21-12/h1-9H,(H,19,20)
• InChI Key： OQGPWKLAZNTGCO-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2)C(C(O)=O)=CC=1C=CC1=CC=CO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-bromo-2-2-(furan-2-yl)ethenylquinoline-4-carboxylic acid

Introduction to 6-Bromo-2-(Furan-2-Yl)Ethenylquinoline-4-Carboxylic Acid (CAS No. 926221-54-7)

6-Bromo-2-(furan-2-yl)ethenylquinoline-4-carboxylic acid (CAS No. 926221-54-7) is a complex organic compound with a unique structure that combines quinoline, furan, and carboxylic acid functionalities. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials development.

The molecular structure of 6-bromo-2-(furan-2-yl)ethenylquinoline-4-carboxylic acid is characterized by a quinoline core, which is a bicyclic aromatic system consisting of a benzene ring fused with a pyridine ring. The bromine atom at position 6 introduces electronic and steric effects, while the furan moiety attached via an ethenyl group at position 2 adds further complexity to the molecule's electronic properties. The carboxylic acid group at position 4 introduces acidity and can participate in hydrogen bonding, making it a versatile functional group for further chemical modifications.

Recent studies have highlighted the importance of quinoline derivatives in medicinal chemistry, particularly as potential leads for anti-cancer, anti-inflammatory, and anti-microbial agents. The incorporation of the furan ring in this compound adds unique electronic properties that can enhance the molecule's bioavailability and binding affinity to target proteins.

The synthesis of 6-bromo-2-(furan-2-yl)ethenylquinoline-4-carboxylic acid involves multi-step organic reactions, including Friedel-Crafts alkylation, bromination, and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for biological testing.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as a lead compound for anti-cancer drug development.

Moreover, the furan-containing compounds have been explored for their role in electron transport materials due to their conjugated π-systems. This compound's structure makes it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties of 6-bromo-2-(furan-2-yl)ethenylquinoline derivatives, providing insights into their reactivity and potential applications. These studies are crucial for guiding further experimental work and optimizing the compound's properties for specific applications.

In conclusion, 6-bromo-2-(furan-2-y l)ethenylquinoline -4-carboxylic acid (CAS No. 9262 1547) represents a valuable addition to the arsenal of advanced organic compounds with diverse applications in medicine and materials science. Ongoing research continues to unlock its full potential, paving the way for innovative solutions in these fields.